Guanosine

Catalog No.
S529577
CAS No.
118-00-3
M.F
C10H13N5O5
M. Wt
283.24 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Guanosine

Researchers requiring reliable nucleoside for antiviral API synthesis face failure when substituting with inosine or GMP. Guanosine (CAS 118-00-3) ensures precise N2-amino pharmacophore formation for acyclovir/ribavirin and G-quartet self-assembly in hydrogels. Supplied with tight purity control and compatibility with polar aprotic solvent workflows, enabling high-titer transglycosylation.

CAS Number

118-00-3

Product Name

Guanosine

IUPAC Name

2-amino-9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1H-purin-6-one

Molecular Formula

C10H13N5O5

Molecular Weight

283.24 g/mol

InChI

InChI=1S/C10H13N5O5/c11-10-13-7-4(8(19)14-10)12-2-15(7)9-6(18)5(17)3(1-16)20-9/h2-3,5-6,9,16-18H,1H2,(H3,11,13,14,19)/t3-,5-,6-,9-/m1/s1

InChI Key

NYHBQMYGNKIUIF-UUOKFMHZSA-N

solubility

0.7 mg/mL at 18 °C

Synonyms

Guanosine; NSC 19994; NSC19994; NSC-19994, Guanine Ribonucleoside

Canonical SMILES

C1=NC2=C(N1C3C(C(C(O3)CO)O)O)N=C(NC2=O)N

Isomeric SMILES

C1=NC2=C(N1[C@H]3[C@@H]([C@@H]([C@H](O3)CO)O)O)N=C(NC2=O)N

The exact mass of the compound Guanosine is 283.0917 and the complexity rating of the compound is unknown. The solubility of this chemical has been described as Soluble in DMSO. The storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).. Use and application categories indicated by third-party sources: Cosmetics -> Opacifying; Skin conditioning. However, this does not mean our product can be used or applied in the same or a similar way.

Purity

≥98%

Package Size

1 g, 5 g

Guanosine is a fundamental purine nucleoside comprising a guanine base linked to a ribofuranose ring via a β-N9-glycosidic bond. In industrial and laboratory procurement, it is primarily sourced as a critical starting material for the synthesis of antiviral active pharmaceutical ingredients (APIs), RNA oligonucleotides, and advanced supramolecular hydrogels. Unlike its phosphorylated derivatives, native guanosine exhibits highly specific solubility parameters—being poorly soluble in cold water but soluble in polar aprotic solvents and dilute bases—which dictates its downstream processing requirements. Its unique hydrogen-bonding face (N1-H, N2-H, and O6) provides unmatched structural rigidity in self-assembling materials and absolute target specificity in pharmaceutical derivatization, making it an indispensable precursor in commercial chemical pipelines [1].

Research Fit

Workflow
GTP precursor for RNA polymerase and GTPase signaling assays
Target Engagement
Highest reported affinity for the guanosine-preferring GPCR binding site
Cell-Based Studies
Immunosuppressive B-cell model compound; distinct from immunostimulatory analogs

Substituting guanosine with closely related purine nucleosides like inosine or adenosine, or with its phosphorylated form (guanosine monophosphate, GMP), leads to immediate process failures. In API synthesis, the absence of the N2-amino group in inosine prevents the formation of critical antiviral pharmacophores, such as those required for acyclovir or ribavirin. In materials science, substituting guanosine with GMP introduces strong electrostatic repulsion from the phosphate group, which disrupts the precise π-π stacking and hydrogen bonding required for G-quartet hydrogel formation. Furthermore, GMP's extreme water solubility (>50 mg/mL) completely alters the thermodynamic phase boundaries, making it unusable as a drop-in replacement for organic synthesis pathways designed around the low-solubility (~0.75 mg/mL) profile of native guanosine [1].

Substitution Risk

Not interchangeable with adenosine or inosine
Adenosine and inosine target distinct receptor systems; guanosine binds a unique GPCR site not recognizing adenosine or ATP, limiting functional substitution.
C-8 substitution reverses immunological effect
8-Bromoguanosine acts as a polyclonal B-cell activator, opposing guanosine's immunosuppressive profile; substitution leads to opposite experimental outcomes.
Neuroprotection endpoint context differs
In chemical hypoxia models, inosine and guanosine exhibit distinct rescue magnitudes for viability and neurite outgrowth; direct transfer of functional interpretation may require validation.

Aqueous Solubility vs. Phosphorylated Analogs

Guanosine exhibits exceptionally low aqueous solubility (~0.75 mg/mL at 25 °C) compared to its phosphorylated derivative, Guanosine Monophosphate (GMP), which exceeds 50 mg/mL. This massive solubility differential dictates that guanosine cannot be processed in standard neutral aqueous buffers at room temperature, necessitating the use of polar aprotic solvents (e.g., DMSO), alkaline/acidic conditions, or elevated temperatures for complete dissolution during chemical synthesis [1].

Evidence DimensionAqueous Solubility at 25 °C
Target Compound Data~0.75 mg/mL
Comparator Or BaselineGuanosine Monophosphate (GMP): >50 mg/mL
Quantified Difference>60-fold lower aqueous solubility
ConditionsNeutral water, 25 °C

Dictates solvent selection and process engineering; buyers must select Guanosine for organic derivatization but switch to GMP for direct aqueous formulations.

Binding rank at guanosine receptor
Head-to-head
Rank 1 in displacing [³H]-guanosine; potency order: guanosine ≈ 6-thioguanosine > 8-bromoguanosine > inosine > 7-methylguanosine
Reported top rank for guanosine-preferring GPCR binding
Rat brain membrane radioligand assay; context-dependent.

Antiviral API Precursor Efficiency

In the biocatalytic production of the antiviral Ribavirin using purine nucleoside phosphorylase (PNPase), guanosine serves as the optimal substrate. Fermentation processes utilizing guanosine-overproducing strains achieve Ribavirin titers up to 19.1 g/L, significantly outperforming inosine- or adenosine-based pathways. The specific structural affinity of PNPase for guanosine drives a more favorable reaction equilibrium, maximizing the transglycosylation yield[1].

Evidence DimensionRibavirin Titer via PNPase Fermentation
Target Compound DataUp to 19.1 g/L
Comparator Or BaselineInosine/Adenosine precursors: Lower yields and suboptimal equilibrium
Quantified DifferenceGuanosine is the highest-yielding substrate for PNPase-catalyzed triazole transglycosylation
ConditionsBacillus amyloliquefaciens engineered fermentation, 60 h

Crucial for procurement in pharmaceutical manufacturing, as starting with Guanosine maximizes API yield and minimizes downstream purification costs.

Neuroprotection comparison in hypoxia
Head-to-head
Guanosine partially restored viability/neurites; inosine achieved 37.7% viability rescue and 71.2% neurite rescue.
Reported endpoint response differs between nucleosides
Rotenone-induced hypoxia, rat cerebellar granule cells.

Metal-Templated Supramolecular Gelation

Unlike adenosine or inosine, guanosine possesses the specific hydrogen-bonding face required to self-assemble into planar G-quartets and subsequent G-quadruplex hydrogels in the presence of alkali metals (e.g., K+). Rheological testing of guanosine-borate hydrogels demonstrates a dominant storage modulus (G' > G'') and rapid self-healing recovery (~100 s) after shear stress, properties unattainable with non-guanine nucleosides due to their inability to form the central cation-coordinated tetramer [1].

Evidence DimensionSupramolecular Network Formation
Target Compound DataForms stable G-quartet hydrogels (G' > G'') with rapid shear recovery
Comparator Or BaselineAdenosine / Inosine: Fail to form analogous quartet-based hydrogels
Quantified DifferenceExclusive G-quartet assembly capability
ConditionsAqueous solution with K+ and borate derivatives, 37 °C

Makes Guanosine the exclusive nucleoside choice for engineering stimuli-responsive, self-healing biomaterials and 3D bioprinting inks.

B-cell immunomodulation
Head-to-head
Guanosine: immunosuppressive B-cell effect. 8-BrGuo: polyclonal B-cell activator (mitogenic potency 8-BrGuo > 8-bromo GMP > 8-BrcGMP).
Functional reversal from suppression to activation upon C-8 substitution
Murine lymphocyte models; qualitative endpoint.
Solubility in urea solutions
Reported
Enhanced solubility versus pyrimidine nucleosides; solubility pattern differs from uracil maximum at ~12% urea.
Formulation-context; solubility behavior distinct from cytidine/uridine
Data to verify for specific buffer systems.

Antiviral API Manufacturing

Guanosine is the mandatory starting material for synthesizing critical guanine-based antivirals, including Acyclovir, Valacyclovir, and Ribavirin. Its specific use in PNPase-catalyzed transglycosylation maximizes API titers compared to other purine nucleosides, making it indispensable for industrial-scale pharmaceutical procurement[1].

Supramolecular Biomaterials and 3D Bioprinting

Due to its unique ability to form G-quartets in the presence of potassium ions, guanosine is utilized to formulate self-healing, thixotropic hydrogels. These materials exhibit highly tunable storage moduli and rapid shear recovery, making them ideal for 3D bioprinting inks and controlled drug release matrices where adenosine or inosine would fail to gel[2].

Oligonucleotide Synthesis Precursor

In the production of RNA phosphoramidites, native guanosine is procured for selective protection of its 2'-OH, 3'-OH, 5'-OH, and exocyclic N2-amine groups. Its specific solubility profile dictates the use of polar aprotic solvent workflows during the initial tritylation and acylation steps [3].

Application Fit Matrix

Application
Selection Property
Validation Focus
GTP precursor in cell-free transcription
Substrate specificity for guanylate kinases
GTP pool quantification; RNA polymerase activity
Guanosine receptor binding studies
Highest reported affinity in structure-activity series
cAMP accumulation; downstream signaling verification
B-cell immunosuppressive model
Immunosuppressive baseline effect
Lymphocyte proliferation endpoints; comparator to 8-BrGuo
Analytical reference for nucleoside separations
Distinct urea-solubility profile
HPLC/CE method development; purification protocol reproducibility

Physical Description

Solid

XLogP3

-1.9

Hydrogen Bond Acceptor Count

7

Hydrogen Bond Donor Count

5

Exact Mass

283.09166853 Da

Monoisotopic Mass

283.09166853 Da

Heavy Atom Count

20

Appearance

Solid powder

Melting Point

239 °C

Storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

UNII

12133JR80S

Related CAS

31744-85-1

Wikipedia

Guanosine

Use Classification

Cosmetics -> Opacifying; Skin conditioning

General Manufacturing Information

Guanosine: ACTIVE
1. Voet, D., and Voet, J.G. Biochemistry - 3rd Edition. 1591 (2004).
2. Hanson, R.W., and Garber, A.J. Phosphoenolpyruvate carboxykinase. I. Its role in gluconeogenesis. Am. J. Clin. Nutr. 25(10), 1010-1021 (1972).
3. Neer, E.J. G proteins: Critical control points for transmembrane signals. Protein Sci. 3(1), 3-14 (1994).
4. Ohta, T., Sarkar, S., and Thach, R.E. The role of guanosine 5'-triphosphate in the initiation of peptide synthesis. III. Binding of formylmethionyl-tRNA to ribosomes. Proc. Nat. Acad. Sci. USA 58(4), 1638-1644 (1967).

Explore Compound Types